Cas no 459413-92-4 (N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide)

• Product Name: N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide
• CAS No: 459413-92-4
• MF: C₂₃H₁₉N₃O₅S
• MW: 449.479064226151
• CID: 5446523
• Update Time: 2025-06-09

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-2-phenoxybenzamide
• N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide

• Inchi： 1S/C23H19N3O5S/c1-16-15-22(25-31-16)26-32(28,29)19-13-11-17(12-14-19)24-23(27)20-9-5-6-10-21(20)30-18-7-3-2-4-8-18/h2-15H,1H3,(H,24,27)(H,25,26)
• InChI Key： UJZZLAACWUZYEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC=CC=C1OC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide (CAS No. 459413-92-4): An Overview

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide (CAS No. 459413-92-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a phenoxybenzamide moiety and a 5-methyl-1,2-oxazol-3-yl group. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for further research and development.

The phenoxybenzamide scaffold is well-known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. In the context of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide, this scaffold likely contributes to its anti-inflammatory and analgesic properties. Recent studies have shown that compounds with similar structures exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators such as TNF-α and IL-6.

The 5-methyl-1,2-oxazol-3-yl group is another key feature of this compound. Oxazoles are heterocyclic compounds that are widely used in drug design due to their ability to enhance the stability and bioavailability of the parent molecule. The presence of a methyl group at the 5-position further modulates the electronic properties of the oxazole ring, potentially influencing its interactions with biological targets. Research has indicated that oxazole derivatives can act as potent inhibitors of various enzymes, including carbonic anhydrases and kinases, which are implicated in several diseases such as glaucoma and cancer.

In terms of its sulfonamide functionality, this group is known for its broad-spectrum antibacterial and antifungal activities. Sulfonamides have been used for decades in clinical settings to treat infections caused by various microorganisms. The sulfonamide moiety in N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide may contribute to its antimicrobial properties, making it a potential candidate for developing new antibiotics or antifungal agents.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide. These studies have helped identify key structural features that are crucial for its biological activity. For instance, molecular docking simulations have shown that the compound can effectively bind to specific protein targets, such as cyclooxygenase (COX) enzymes, which are involved in the inflammatory response.

Preclinical studies have also demonstrated the safety and efficacy of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide in various animal models. In one study, the compound was found to significantly reduce inflammation and pain in rodent models of arthritis without causing significant side effects. These findings suggest that N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide has a favorable therapeutic index and may be suitable for further clinical evaluation.

Moreover, the compound's unique structure has prompted researchers to explore its potential as a lead molecule for drug discovery. By modifying the phenoxybenzamide or oxazole moieties, scientists aim to optimize its pharmacological properties and develop more potent derivatives with improved therapeutic profiles. Ongoing research is focused on enhancing the compound's solubility, stability, and bioavailability to ensure optimal performance in vivo.

In conclusion, N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-phenoxybenzamide (CAS No. 459413-92-4) represents a promising compound with a diverse range of biological activities. Its potential applications in anti-inflammatory, analgesic, and antimicrobial therapies make it an exciting target for further investigation in both academic and industrial settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for the development of novel drugs to address unmet medical needs.